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Compound of Interest

Compound Name: PF 04885614

Cat. No.: B1191901

Get Quote

Senior Application Scientist Note: While PF-04885614 is widely cited in literature regarding

pain signaling, its specific disposal requirements are often generalized.[1][2] This guide treats

PF-04885614 not just as a generic "white powder," but as a halogenated organic compound

(NaV1.8 inhibitor).[1][2] The presence of the trifluoromethyl group (-CF₃) mandates specific

high-temperature incineration protocols to prevent the formation of persistent environmental

toxins. Strict adherence to the "Halogenated Waste" stream is non-negotiable.

Compound Identity & Hazard Profile
Before initiating disposal, verify the material identity to ensure it enters the correct waste

stream.
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Parameter Specification Operational Implication

Compound Name PF-04885614 Primary Identifier

Target
NaV1.8 Inhibitor (Voltage-

gated Sodium Channel)

Correction: Often confused

with BACE1 inhibitors in broad

screenings; this is a selective

ion channel blocker [1].[1]

CAS Number
1196109-52-0 (or 1480833-70-

2 as salt)

Verify against container label.

[1]

Chemical Formula C₁₃H₁₄F₃N₃O
Contains Fluorine

(Halogenated).

Physical State Solid (White/Off-white powder)
Dust generation hazard during

transfer.[1]

Solubility DMSO (approx. 100 mM)
Waste solutions are likely

organic solvent-based.[1]

Core Hazards
Irritant (Skin/Eye/Respiratory),

Acute Toxicity (Oral)

Standard PPE required (Nitrile

gloves, lab coat, safety

glasses).[2][3]

Pre-Disposal Protocol: Segregation & Containment
Effective disposal begins at the bench.[1] You must segregate PF-04885614 from non-

halogenated solvents immediately.[1]

A. Solid Waste (Original Powder/Weighing Papers)[1]
Container: High-density polyethylene (HDPE) wide-mouth jar.[1]

Labeling: Must be labeled "Hazardous Waste - Solid Toxic."[1]

Segregation: Do not mix with sharps or biohazardous waste (unless the compound was used

in viral vectors/cell culture, in which case Chemical Incineration takes precedence over

Autoclave).
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B. Liquid Waste (Stock Solutions in DMSO/Ethanol)[1]
Critical Rule: Dispose of in the Halogenated Organic Solvents carboy.[1]

Why? The trifluoromethyl moiety requires higher incineration temperatures (typically

>1100°C) to fully mineralize and prevent the formation of hydrofluoric acid or fluorinated

byproducts in standard boilers [2].

Incompatibility: Never mix with strong oxidizers (e.g., Peroxides, Nitric Acid) or strong bases,

as this may trigger exothermic decomposition.[2][3]

Disposal Workflow (Step-by-Step)
This self-validating workflow ensures compliance with EPA "Management Standards for

Hazardous Waste Pharmaceuticals" (40 CFR Part 266 Subpart P) and standard laboratory

safety.[1]

Step 1: Waste Characterization
Determine if the waste is "Trace Contaminated" (e.g., gloves, pipette tips) or "Bulk" (e.g.,

expired stock solution, leftover powder).[2][3]

Trace: Solid hazardous waste bin.[1]

Bulk: Liquid Halogenated stream or Solid Toxic stream.[1]

Step 2: Accumulation
Liquids: Pour into the "Halogenated Waste" carboy using a funnel. Close the latch

immediately. Do not leave open in the fume hood.

Solids: Double-bag bulk powder in clear zip-lock bags before placing in the accumulation

drum to prevent dust dispersion.

Step 3: Labeling (The "Chain of Custody")
Attach a hazardous waste tag with the following specific data:

Constituents: "DMSO (99%), PF-04885614 (<1%)"[2][3]
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Hazard Checkbox: [x] Toxic [x] Irritant [x] Halogenated[1]

Step 4: Final Hand-off
Transfer to your facility's EHS (Environmental Health & Safety) team.[1] Ensure they are aware

the waste contains Fluorinated Organics, as this dictates the specific incinerator facility they

utilize.

Decision Logic & Workflow Visualization
The following diagram illustrates the critical decision points for disposing of PF-04885614,

ensuring the halogenated nature of the compound is respected.
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Waste: PF-04885614

Determine Physical State

Solid / Powder
(or contaminated debris)

Liquid Solution
(DMSO/Ethanol)

Double Bag in Ziplock
Place in HDPE Jar

Trace or Bulk

Segregate: HALOGENATED
Solvent Carboy

Dissolved

Labeling:
List 'PF-04885614'

Check 'Toxic' & 'Halogenated'

Final Disposal:
High-Temp Incineration

(Do NOT Autoclave)

Click to download full resolution via product page

Caption: Decision tree for PF-04885614 disposal. Note the critical segregation of liquid waste

into the Halogenated stream to accommodate the trifluoromethyl group.

Emergency Contingencies
Spills (Solid Powder)[1]
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Evacuate: Clear the immediate area of non-essential personnel.

PPE: Wear N95 respirator (or PAPR), double nitrile gloves, and safety goggles.[1][2][3]

Containment: Cover spill with damp paper towels (to prevent dust).[1]

Cleanup: Scoop material into a waste jar. Wipe area with 70% Ethanol.[1]

Disposal: Treat all cleanup materials as Solid Hazardous Waste.

Spills (Liquid Solution)[1]
Absorb: Use a standard organic spill kit (vermiculite or polypropylene pads).[1]

Decontaminate: Wash surface with soap and water; collect rinsate if volume is significant

(>100mL).[1]

Ventilate: Ensure fume hood is active or room ventilation is boosted.[1]

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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